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Compound of Interest

Compound Name: D-[2-13C]xylose

CAS No.: 131771-69-2

Cat. No.: B584055

Get Quote

Executive Summary & Core Directive
Status: Non-Hazardous / Stable Isotope (Non-Radioactive) Primary Hazard: Combustible Dust

(if finely dispersed) Disposal Class: Non-Regulated Organic Waste (unless contaminated with

hazardous solvents/biologicals)

Critical Distinction: D-[2-13C]xylose contains a stable carbon-13 isotope. It produces no

ionizing radiation. It must NOT be disposed of in radioactive waste streams (e.g.,

C or

H bins). Misclassifying this material as radioactive waste incurs unnecessary disposal costs
(~10-20x higher) and complicates regulatory inventory tracking.

Safety Profile & Regulatory Classification
Before initiating disposal, verify the material state. The following data validates the non-

hazardous classification.
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Parameter Specification Regulatory Implication

CAS Number 58-86-6 (Unlabeled parent)
Standard chemical inventory

tracking.

Isotope Type
Stable Carbon-13 (

C)

Non-Radioactive. No decay, no

half-life.

Toxicity
LD50 > 23,000 mg/kg (Rat,

Oral)

Non-toxic. Safe for standard

handling.[1]

Flammability Combustible Solid
Avoid generating dust clouds

during transfer.

Environmental Readily Biodegradable

Low environmental impact;

sewer-safe in many

jurisdictions.

Disposal Decision Matrix
Use this logic flow to determine the correct waste stream. The presence of other contaminants

determines the disposal path, not the xylose itself.
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Figure 1: Logical pathway for determining the appropriate waste stream based on mixture

composition.

Detailed Disposal Protocols
Protocol A: Pure Solid Waste (Powder)
Context: Expired stock or excess weighing powder. Goal: Prevent "unknown white powder"

panic among facilities staff while avoiding expensive hazardous waste streams.

Containerization:
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Do NOT throw loose powder into the general trash. This triggers "suspicious substance"

protocols.

Place the D-[2-13C]xylose in a clear, sealable secondary container (e.g., Ziploc bag or

screw-top jar).

Labeling:

Apply a label reading: "Non-Hazardous Chemical Waste: D-[2-13C]xylose."

Explicitly write "Non-Radioactive" on the label to prevent confusion during EHS audits.

Disposal:

Place the sealed container into your lab's Non-Hazardous Waste Drum.

Alternative: If your facility permits, small quantities (<100g) can be dissolved in water and

flushed (see Protocol B).

Protocol B: Aqueous Solutions (Buffers/Media)
Context: Leftover stock solutions or metabolic media containing D-[2-13C]xylose. Goal: Safe

discharge via sanitary sewer.

Verification: Ensure the solution contains no heavy metals, azides, or organic solvents >1%.

Dilution:

Run the water tap to establish a steady flow.

Pour the solution slowly into the sink.

Ratio: Flush with approximately 50 volumes of water for every 1 volume of waste.

Rinsing: Triple-rinse the empty container with water, pouring the rinsate down the drain.

Container: Deface the label on the empty bottle and recycle as glass/plastic.

Protocol C: Mixed Hazardous Waste (Solvents)
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Context: HPLC waste or extraction layers where xylose is mixed with Acetonitrile, Methanol, or

Chloroform. Goal: Compliance with RCRA (Resource Conservation and Recovery Act).

Segregation: Do not mix with aqueous non-hazardous waste.

Collection: Collect in a designated "Flammable/Organic Solvent" waste carboy.

Labeling:

List the solvent constituents (e.g., "Acetonitrile 50%, Water 50%").

List "Trace D-[2-13C]xylose" as a constituent.

Hand-off: Cap tightly and request EHS pickup.

Protocol D: Biological Waste (Metabolic Studies)
Context: Cell culture media or lysates containing the tracer. Goal: Sterilization of biological

agents.

Classification: The biological hazard (bacteria/cells) supersedes the chemical nature of the

sugar.

Treatment:

Liquid: Add bleach to 10% final concentration, let sit for 30 minutes, then drain disposal.

Solid (Plates/Flasks): Place in Red Biohazard Bag.

Autoclave: Process according to standard biological waste protocols (e.g., 121°C, 15 psi, 30

min). The stable isotope will remain intact but is environmentally benign.[2]

Waste Containerization Workflow
The following diagram illustrates the physical handling process to ensure chain-of-custody and

safety compliance.
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Figure 2: Step-by-step workflow for physical packaging and labeling of stable isotope waste.

Emergency Procedures (Spill Response)
Although D-[2-13C]xylose is non-hazardous, spills should be managed professionally to

maintain laboratory hygiene.

Dry Spill (Powder):

Do not use compressed air. This creates a dust cloud (inhalation nuisance/combustion

risk).

Use a wet paper towel or HEPA vacuum to collect the powder.

Place waste in a sealed bag and dispose of as Protocol A.

Wet Spill:

Absorb with standard paper towels or absorbent pads.

Clean the surface with water to remove sticky residue (sugar supports bacterial growth if

left uncleaned).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. prod-docs.megazyme.com [prod-docs.megazyme.com]

2. How to Dispose the Waste from Isotope Labeling [bocsci.com]

3. Federal Register :: Hazardous Waste Management System; Identification and Listing of
Hazardous Waste; Removal of Saccharin and Its Salts From the Lists of Hazardous
Constituents, Hazardous Wastes, and Hazardous Substances [federalregister.gov]

To cite this document: BenchChem. [D-[2-13C]xylose Proper Disposal Procedures].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b584055/docs#d-2-13c-xylose-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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